Cas no 1795291-74-5 (1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one)

• Product Name: 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one
• CAS No: 1795291-74-5
• MF: C₁₅H₁₆F₃N₃O
• MW: 311.302253723145
• CID: 6243957
• PubChem ID: 86786155
• Update Time: 2025-11-03

1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one
• 1-(4-prop-2-ynylpiperazin-1-yl)-2-(2,4,5-trifluoroanilino)ethanone
• Z1635013027
• EN300-26623127
• AKOS033487881
• 1795291-74-5
• 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one

• Inchi： 1S/C15H16F3N3O/c1-2-3-20-4-6-21(7-5-20)15(22)10-19-14-9-12(17)11(16)8-13(14)18/h1,8-9,19H,3-7,10H2
• InChI Key： ULHJECHEGYSYOB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1NCC(N1CCN(CC#C)CC1)=O)F)F

Computed Properties

• Exact Mass: 311.12454663g/mol
• Monoisotopic Mass: 311.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one

Comprehensive Analysis of 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one (CAS No. 1795291-74-5)

The compound 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one (CAS No. 1795291-74-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a piperazine core and a trifluorophenyl moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its prop-2-yn-1-yl functional group, which is known for its reactivity in click chemistry and other advanced synthetic methodologies.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one aligns with this trend, as its structure suggests potential interactions with key biological targets. For instance, the trifluorophenyl group is often associated with enhanced binding affinity and metabolic stability, making it a valuable component in the design of next-generation therapeutics.

The synthesis and characterization of this compound have been explored in various academic and industrial settings. Its CAS No. 1795291-74-5 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents. The inclusion of a prop-2-yn-1-yl substituent on the piperazine ring introduces versatility, enabling further derivatization through click chemistry or other coupling reactions. This adaptability is crucial for researchers aiming to optimize the compound's pharmacological properties.

One of the most frequently asked questions in online searches revolves around the biological activity and potential applications of 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one. While detailed mechanistic studies are still underway, preliminary data suggest that it may exhibit activity against certain kinases or G-protein-coupled receptors (GPCRs). These findings are particularly relevant in the context of cancer research and neurological disorders, where such targets are of paramount importance.

Another area of interest is the compound's physicochemical properties, including solubility, stability, and bioavailability. These factors are critical for its development as a drug candidate. The presence of the trifluorophenyl group is likely to influence its lipophilicity, which could impact its absorption and distribution in biological systems. Researchers are also investigating its potential as a probe molecule in chemical biology, leveraging its unique structure to study complex cellular processes.

In the realm of synthetic chemistry, 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one represents a fascinating case study. Its synthesis involves multi-step reactions, often requiring careful optimization to achieve high yields and purity. The compound's piperazine backbone is a common motif in medicinal chemistry, known for its ability to modulate the physicochemical and pharmacological properties of drug molecules. The prop-2-yn-1-yl group adds another layer of complexity, offering opportunities for further functionalization.

As the scientific community continues to explore the potential of 1-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-[(2,4,5-trifluorophenyl)amino]ethan-1-one, its role in drug discovery and chemical biology is expected to expand. With its unique combination of structural features and promising preliminary data, this compound is poised to make significant contributions to the field. Future research will likely focus on elucidating its mechanism of action, optimizing its properties, and exploring its applications in various therapeutic areas.